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Compound of Interest

Compound Name: SD-2590 hydrochloride

Cat. No.: B1681697 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SD-2590 hydrochloride is a potent and selective inhibitor of several matrix metalloproteinases

(MMPs), demonstrating high affinity for MMP-2, MMP-13, and MMP-9.[1][2] These enzymes

are critically involved in the degradation of the extracellular matrix, a process implicated in

various physiological and pathological conditions, including cancer metastasis, arthritis, and

cardiovascular diseases.[2] Due to its oral bioavailability and high selectivity, particularly

sparing MMP-1, SD-2590 hydrochloride is a valuable tool for in vitro and in vivo studies

investigating the roles of specific MMPs in disease progression.[1][2] This document provides a

detailed protocol for the preparation, storage, and handling of SD-2590 hydrochloride stock

solutions in dimethyl sulfoxide (DMSO).

Physicochemical and Solubility Data
Proper preparation of a stock solution requires accurate information regarding the

physicochemical properties of the compound. The data for SD-2590 hydrochloride is

summarized in the table below.
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Property Value Source

Molecular Weight 554.96 g/mol [1][2]

Molecular Formula C₂₂H₂₅F₃N₂O₇S·HCl [1][2]

Purity ≥98% [1][2]

CAS Number 226395-93-3 [1][2]

Solubility in DMSO Up to 100 mM [2][3]

Solubility in Water Up to 100 mM [2][3]

Appearance Solid powder

Experimental Protocols
Materials:

SD-2590 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM Stock Solution:

Pre-weighing Preparation: Before opening, bring the vial of SD-2590 hydrochloride powder

to room temperature to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of SD-2590 hydrochloride powder. For example, to prepare 1 mL
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of a 10 mM stock solution, weigh out 5.55 mg of the compound.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

tube containing the powder. To continue the example, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely

dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication can aid in

dissolution.[3] Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[3] Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3][4]

Stock Solution Preparation Table:

The following table provides quick-reference volumes of DMSO needed to prepare various

concentrations of SD-2590 hydrochloride stock solutions from 1 mg, 5 mg, and 10 mg of the

compound.

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 1.80 mL 9.01 mL 18.02 mL

5 mM 0.36 mL 1.80 mL 3.60 mL

10 mM 0.18 mL 0.90 mL 1.80 mL

50 mM 0.04 mL 0.18 mL 0.36 mL

Note: These calculations are based on a molecular weight of 554.96 g/mol . Batch-specific

molecular weights may vary slightly.[1][2]

Signaling Pathway and Mechanism of Action
SD-2590 hydrochloride exerts its biological effects by inhibiting the enzymatic activity of

matrix metalloproteinases. MMPs are a family of zinc-dependent endopeptidases that degrade

various components of the extracellular matrix (ECM). The degradation of the ECM is a key
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process in tissue remodeling, which, when dysregulated, contributes to diseases such as

cancer cell invasion and metastasis. By blocking the active site of these enzymes, SD-2590

prevents the breakdown of the ECM, thereby inhibiting these pathological processes.
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Caption: Mechanism of action of SD-2590 hydrochloride in inhibiting MMP-mediated ECM

degradation.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the logical flow of the protocol for preparing a stock solution of

SD-2590 hydrochloride in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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